Cas no 905673-51-0 (5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide)

• Product Name: 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• CAS No: 905673-51-0
• MF: C₁₂H₆BrFN₂OS₂
• MW: 357.221242427826
• CID: 6551634
• Update Time: 2025-10-29

5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-bromo-N-(4-fluoro-2-benzothiazolyl)-

• Inchi： 1S/C12H6BrFN2OS2/c13-9-5-4-8(18-9)11(17)16-12-15-10-6(14)2-1-3-7(10)19-12/h1-5H,(H,15,16,17)
• InChI Key： VBGBUIJDFLQXPJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=C(F)C=CC=C3S2)=O)SC(Br)=CC=1

Experimental Properties

• Density: 1.831±0.06 g/cm3(Predicted)
• pka: 7.14±0.70(Predicted)

Additional information on 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

5-Bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS No. 905673-51-0)

The compound 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS No. 905673-51-0) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a thiophene ring system with a benzothiazole moiety, further substituted with bromine and fluoro groups. The combination of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in areas such as pharmaceutical development, material science, and biochemical research.

Recent studies have highlighted the importance of heterocyclic compounds like benzothiazoles and thiophenes in drug discovery. The benzothiazole core is known for its ability to act as a bioisostere in various drug molecules, offering improved pharmacokinetic profiles. Similarly, the thiophene ring system is recognized for its aromatic stability and ability to participate in π-interactions, which are crucial in molecular recognition processes. The presence of the bromo and fluoro substituents further enhances the compound's versatility by introducing additional electronic effects and potential sites for further functionalization.

One of the most promising applications of 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide lies in its potential as a building block for more complex molecules. Researchers have demonstrated that such compounds can serve as intermediates in the synthesis of bioactive agents targeting various disease states, including cancer and neurodegenerative disorders. For instance, recent findings suggest that analogs of this compound may exhibit inhibitory activity against key enzymes involved in cellular signaling pathways.

In addition to its role in pharmaceutical research, this compound has also been explored for its potential in material science applications. The combination of electron-withdrawing groups like bromine and fluorine with aromatic heterocycles can lead to materials with unique electronic properties. Such materials could find applications in optoelectronics, where tailored electronic properties are essential for devices like organic light-emitting diodes (OLEDs) or photovoltaic cells.

From a synthetic perspective, the preparation of 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the benzothiazole derivative, followed by substitution reactions to introduce the fluoro group. The thiophene moiety is then incorporated via coupling reactions or other suitable methods. Finally, the carboxamide group is introduced through amide bond formation under optimized conditions.

The characterization of this compound has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational preferences of the compound. For instance, X-ray crystallography has revealed that the molecule adopts a planar conformation due to the aromaticity of both the benzothiazole and thiophene rings.

Recent advancements in computational chemistry have also enabled researchers to model the electronic properties and reactivity of this compound at an atomic level. Density functional theory (DFT) calculations have shown that the bromine substituent significantly influences the electron distribution within the molecule, while the fluoro group enhances its overall hydrophobicity. These insights are invaluable for predicting how this compound will interact with biological targets or other molecules in solution.

In terms of toxicity and safety profiles, preliminary studies indicate that 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene